![molecular formula C11H14N2O B091840 (1-Isopropyl-1H-benzimidazol-2-yl)methanol CAS No. 305347-19-7](/img/structure/B91840.png)
(1-Isopropyl-1H-benzimidazol-2-yl)methanol
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Overview
Description
“(1-Isopropyl-1H-benzimidazol-2-yl)methanol” is a chemical compound with the molecular formula C11H14N2O . It is a heterocyclic organic compound . The compound is used in the preparation of 2-(chloromethyl)-1-(methylsulfonyl)benzimidazole via methanesulfonylation .
Synthesis Analysis
The synthesis of “this compound” involves the condensation of O-phenylenediamine with different carboxylic acid derivatives . It has also been used in the synthesis of 1H-benzimidazol-2-ylmethyl diethyl phosphate .
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by the presence of a benzimidazole ring, an isopropyl group, and a methanol group . The molecular weight of the compound is 190.24 .
Physical And Chemical Properties Analysis
“this compound” is a solid compound . It has a molecular weight of 190.24 . The compound has a boiling point of 352.2ºC at 760 mmHg and a flash point of 166.8ºC . Its density is 1.16g/cm³ .
Scientific Research Applications
Chemical and Biological Applications
The research landscape surrounding (1-Isopropyl-1H-benzimidazol-2-yl)methanol is rich and diverse, touching upon various branches of chemistry and biology. This compound, belonging to the benzimidazole family, is part of a broader group of chemicals that have been extensively studied for their unique chemical properties and potential applications in different scientific fields.
Chemistry of Benzimidazoles
The benzimidazole derivatives, including compounds similar to this compound, have been reviewed for their fascinating variability in chemistry and properties. These compounds have shown a wide range of applications due to their versatile chemical structures, which allow for the preparation of free organic compounds, their protonated/deprotonated forms, and complex compounds with various ligands. The spectroscopic properties, structures, magnetic properties, biological, and electrochemical activities of these compounds suggest potential areas of interest for future investigations, especially in unknown analogs (Boča, Jameson, & Linert, 2011).
Biological Interactions
Another area of research focuses on benzimidazole derivatives, such as this compound, for their interaction with DNA, particularly in binding to the minor groove of double-stranded B-DNA. This interaction is crucial for understanding the compound's role in biological systems and its potential use in medicinal chemistry, where derivatives are explored for their antimicrobial, antiviral, and other pharmacological activities (Issar & Kakkar, 2013).
Therapeutic Potential
The therapeutic potential of benzimidazole derivatives has been a significant area of research. These compounds have been explored for various pharmacological properties, including antimicrobial, antiviral, antiparasitic, antihypertensive, anticancer, and central nervous system activities. The diversity in the biological activity of benzimidazole derivatives highlights their importance in drug discovery and the development of new therapeutic agents (Babbar, Swikriti, & Arora, 2020).
Mechanism of Action in Fungicides and Anticancer Research
Benzimidazole fungicides and their mechanism of action have been extensively reviewed, revealing their role as specific inhibitors of microtubule assembly. This function is achieved through binding to tubulin, which is crucial for understanding the compound's biological impact and its experimental use in cancer chemotherapy (Davidse, 1986).
Safety and Hazards
properties
IUPAC Name |
(1-propan-2-ylbenzimidazol-2-yl)methanol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O/c1-8(2)13-10-6-4-3-5-9(10)12-11(13)7-14/h3-6,8,14H,7H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJXQWUGHKOHMKR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C2=CC=CC=C2N=C1CO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60353842 |
Source
|
Record name | (1-Isopropyl-1H-benzimidazol-2-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60353842 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.24 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
305347-19-7 |
Source
|
Record name | (1-Isopropyl-1H-benzimidazol-2-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60353842 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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